Cas no 88539-04-2 (2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)-
• CAS No: 88539-04-2
• MF: C₁₄H₁₈O₂
• MW: 218.29152
• CID: 629443
• PubChem ID: 71318593

2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)-
• 2-methylbutan-2-yl 3-phenylprop-2-enoate
• DTXSID80748690
• 88539-04-2

• Inchi： InChI=1S/C14H18O2/c1-4-14(2,3)16-13(15)11-10-12-8-6-5-7-9-12/h5-11H,4H2,1-3H3
• InChI Key： GTAAEZZLOYWZDJ-UHFFFAOYSA-N
• SMILES： CCC(C)(C)OC(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų